Cas no 1805429-77-9 (6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid)

• Product Name: 6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid
• CAS No: 1805429-77-9
• MF: C₈H₃F₂N₃O₄
• MW: 243.123928308487
• CID: 4806786
• Update Time: 2025-06-07

6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid

• Inchi： 1S/C8H3F2N3O4/c9-7(10)5-4(13(16)17)1-3(2-11)12-6(5)8(14)15/h1,7H,(H,14,15)
• InChI Key： WHCPYEGJSVWHER-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=NC(C#N)=CC=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 1.2
• Topological Polar Surface Area: 120

Additional information on 6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid

6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic Acid (CAS No. 1805429-77-9): An Overview of a Novel Pyridine Derivative

6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid (CAS No. 1805429-77-9) is a unique and highly functionalized pyridine derivative that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, agrochemistry, and materials science. This compound is characterized by its complex structure, which includes a cyano group, a difluoromethyl group, and a nitro group, all attached to a pyridine ring. These functional groups contribute to the compound's unique chemical and physical properties, making it a valuable candidate for further research and development.

The synthesis of 6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid has been reported in several studies, highlighting the importance of optimizing reaction conditions to achieve high yields and purity. One notable method involves the sequential addition of reagents to a pyridine scaffold, followed by selective functionalization steps. The difluoromethyl group, in particular, has been shown to enhance the compound's biological activity and stability, making it an attractive target for drug discovery and development.

In the realm of medicinal chemistry, 6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid has shown promise as a potential lead compound for the development of novel therapeutic agents. Recent studies have demonstrated its ability to modulate specific biological pathways, such as those involved in inflammation and cancer. For instance, researchers at the University of California have reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, preliminary data suggest that it may have antiproliferative properties against certain cancer cell lines, making it a promising candidate for further investigation.

Beyond its medicinal applications, 6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid has also been explored for its potential use in agrochemistry. The presence of the nitro group and difluoromethyl group confers enhanced stability and bioactivity, which are desirable traits for agrochemicals. Studies have shown that this compound can effectively control certain plant pathogens and pests without causing significant environmental harm. This makes it an attractive option for developing sustainable agricultural practices.

In materials science, the unique electronic properties of 6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid have led to its investigation as a potential component in organic electronic devices. The cyano and nitro groups contribute to the compound's high electron affinity and low bandgap, which are crucial for applications such as organic photovoltaics and field-effect transistors. Researchers at Stanford University have reported that this compound can be used as an electron transport material in organic solar cells, leading to improved device performance.

The safety profile of 6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid is an important consideration for its practical applications. Toxicological studies have indicated that it is generally well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential interactions with other compounds.

In conclusion, 6-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carboxylic acid (CAS No. 1805429-77-9) represents a versatile and promising compound with a wide range of potential applications. Its unique chemical structure and functional groups make it an attractive target for further research in medicinal chemistry, agrochemistry, and materials science. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.